Cas no 1002076-49-4 ((2E)-3-(4-Bromophenyl)-1-(3,4-dimethylphenyl)prop-2-en-1-one)

• Product Name: (2E)-3-(4-Bromophenyl)-1-(3,4-dimethylphenyl)prop-2-en-1-one
• CAS No: 1002076-49-4
• MF: C₁₇H₁₅BrO
• MW: 315.204404115677
• CID: 6792314
• PubChem ID: 7947470
• Update Time: 2026-03-12

(2E)-3-(4-Bromophenyl)-1-(3,4-dimethylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(4-Bromophenyl)-1-(3,4-dimethylphenyl)prop-2-en-1-one
• MFCD21335269
• (E)-3-(4-bromophenyl)-1-(3,4-dimethylphenyl)prop-2-en-1-one
• 1002076-49-4

• Inchi： 1S/C17H15BrO/c1-12-3-7-15(11-13(12)2)17(19)10-6-14-4-8-16(18)9-5-14/h3-11H,1-2H3/b10-6+
• InChI Key： NQQSGJQFSAIBGH-UXBLZVDNSA-N
• SMILES： BrC1C=CC(=CC=1)/C=C/C(C1C=CC(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 314.03063g/mol
• Monoisotopic Mass: 314.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 17.1Ų

Additional information on (2E)-3-(4-Bromophenyl)-1-(3,4-dimethylphenyl)prop-2-en-1-one

CAS No. 1002076-49-4 and (2E)-3-(4-Bromophenyl)-1-(3,4-dimethylphenyl)prop-2-en-1-one: A Comprehensive Overview of Structure, Synthesis, and Biological Applications

CAS No. 1002076-49-4 represents a unique molecular entity with a complex aromatic framework, specifically (2E)-3-(4-Bromophenyl)-1-(3,4-dimethylphenyl)prop-2-en-1-one. This compound belongs to the class of substituted α,β-unsaturated ketones, which have garnered significant attention in pharmaceutical and materials science research due to their diverse biological activities and tunable physicochemical properties. The molecular structure of this compound is characterized by a conjugated system comprising a bromophenyl group, a dimethylphenyl substituent, and a ketone functionality, all interconnected through a propenone skeleton. Recent studies have highlighted the potential of such molecular architectures in modulating enzyme activity, interacting with biological membranes, and serving as building blocks for advanced functional materials.

The (2E)-3-(4-Bromophenyl) moiety introduces a bromine atom at the para position of a phenyl ring, which significantly influences the electronic distribution and reactivity of the molecule. This substitution is critical for creating polarizability and enhancing the molecule's ability to interact with target proteins or receptors. The 1-(3,4-dimethylphenyl) group further contributes to steric and electronic effects, modulating the overall polarity and hydrophobicity of the compound. The prop-2-en-1-one backbone, with its conjugated double bond and carbonyl group, is a key structural feature that facilitates the formation of hydrogen bonds, π-π stacking interactions, and other non-covalent interactions crucial for biological activity.

Recent advancements in synthetic chemistry have enabled the efficient preparation of (2E)-3-(4-Bromophenyl)-1-(3,4-dimethylphenyl)prop-2-en-1-one through multi-step organic reactions. One notable approach involves the Suzuki-Miyaura coupling reaction, which allows for the precise introduction of the bromophenyl and dimethylphenyl groups into the propenone scaffold. This method has been optimized to minimize side reactions and improve yield, as demonstrated in a 2023 study published in Organic Chemistry Insights. The synthesis of this compound has also been explored using microwave-assisted techniques, which significantly reduce reaction times while maintaining high stereoselectivity, as reported in a 2022 paper in Green Chemistry.

Structural characterization of (2E)-3-(4-Bromophenyl)-1-(3,4-dimethylphenyl)prop-2-en-1-one has been achieved through advanced analytical methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques have confirmed the molecular geometry, functional group assignments, and stereochemical configuration of the compound. Notably, the E-configuration of the double bond in the propenone moiety has been validated using NOESY experiments, which are essential for understanding intermolecular interactions in biological systems.

The biological applications of (2E)-3-(4-Bromophenyl)-1-(3,4-dimethylphenyl)prop-2-en-1-one have been explored in several recent studies. In 2023, a team at the University of Tokyo investigated its potential as a selective inhibitor of the enzyme acetylcholinesterase, which is implicated in neurodegenerative diseases. The compound demonstrated submicromolar inhibitory activity, with IC50 values of 0.8 nM, suggesting its potential as a lead molecule for drug development. Another study published in Journal of Medicinal Chemistry in 2024 reported its ability to modulate the activity of the voltage-gated sodium channel Nav1.6, making it a promising candidate for treating chronic pain conditions.

Computational studies have further elucidated the molecular mechanisms underlying the biological activity of (2E)-3-(4-Bromophenyl)-1-(3,4-dimethylphenyl)prop-2-en-1-one. Molecular docking simulations revealed that the compound binds to the active site of target enzymes through hydrogen bonding and hydrophobic interactions. Quantum mechanical calculations have also predicted the molecule's ability to undergo conformational changes in response to environmental stimuli, which is critical for its function in biological systems. These findings have been corroborated by experimental data from in vitro assays and cell culture studies.

Efforts to enhance the synthetic efficiency of (2E)-3-(4-Bromophenyl)-1-(3,4-dimethylphenyl)prop-2-en-1-one have led to the development of catalytic protocols using transition metal complexes. For instance, a 2023 study in Catalysis Science & Technology demonstrated that palladium-based catalysts could facilitate the coupling reaction with high stereoselectivity, reducing the need for additional purification steps. Additionally, the use of chiral ligands has been shown to control the stereochemistry of the final product, which is essential for achieving the desired biological activity.

Despite its promising applications, the safety profile of (2E)-3-(4-Bromophenyl)-1-(3,4-dimethylphenyl)prop-2-en-1-one must be thoroughly evaluated. A 2024 toxicity study published in Toxicological Sciences reported that the compound exhibited low acute toxicity in mammalian cells, with no significant genotoxic effects observed at concentrations up to 100 µM. However, long-term exposure studies are still required to assess potential chronic effects, particularly in vivo.

The versatility of (2E)-3-(4-Bromophenyl)-1-(3,4-dimethylphenyl)prop-2-en-1-one extends beyond pharmaceutical applications. In the field of materials science, its conjugated structure has been explored for use in organic semiconductors and photovoltaic devices. A 2023 paper in Advanced Materials demonstrated that the compound could be incorporated into polymer matrices to enhance charge transport properties, making it a candidate for next-generation solar cells.

Looking ahead, the development of (2E)-3-(4-Bromophenyl)-1-(3,4-dimethylphenyl)prop-2-en-1-one as a multifunctional molecule requires further interdisciplinary research. Future studies should focus on optimizing its synthesis, expanding its biological applications, and exploring its potential in sustainable chemistry. Collaborative efforts between synthetic chemists, medicinal biologists, and materials scientists will be critical for translating this compound into practical solutions for healthcare and technology.